2-[4-(4-chlorophenyl)piperazino]-1-phenyl-1-ethanone O-(4-chlorobenzyl)oxime

• IUPAC Name: (Z)-N-[(4-chlorophenyl)methoxy]-2-[4-(4-chlorophenyl)piperazin-1-yl]-1-phenylethanimine
• InChI: InChI=1S/C25H25Cl2N3O/c26-22-8-6-20(7-9-22)19-31-28-25(21-4-2-1-3-5-21)18-29-14-16-30(17-15-29)24-12-10-23(27)11-13-24/h1-13H,14-19H2/b28-25+
• InChI Key: LJTWFJKJQBHPHK-AZPGRJICSA-N
• Canonical SMILES: C1CN(CCN1CC(=NOCC2=CC=C(C=C2)Cl)C3=CC=CC=C3)C4=CC=C(C=C4)Cl
• Isomeric SMILES: C1CN(CCN1C/C(=N\OCC2=CC=C(C=C2)Cl)/C3=CC=CC=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H25Cl2N3O
• Molecular Weight: 454.4 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives, such as this compound, has been the focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis. A key step in the synthesis of 2-substituted chiral piperazines involves aza-Michael addition between diamine and the in situ generated sulfonium salt.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it’s known that piperazine derivatives can undergo a variety of reactions. For instance, cyclization of 1,2-diamine derivatives with sulfonium salts can lead to protected piperazines.

Scientific Research Applications

Cytotoxin Synthesis

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Anticancer Research

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Antiviral Research

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Antidepressant Research

. This suggests potential applications of the compound in the development of new antidepressants.

Anti-inflammatory Research

. This suggests that the compound could be used in the development of new anti-inflammatory drugs.

Antidiabetic Research

. This suggests potential applications of the compound in the development of new antidiabetic drugs.

Future Directions

Piperazine derivatives, such as this compound, continue to be a focus of research due to their wide range of biological and pharmaceutical activity. Future research may continue to explore new synthesis methods, potential applications, and safety profiles of these compounds.

Mechanism of Action

Target of Action

The primary target of this compound, also known as (Z)-(4-chlorophenyl)methoxypiperazin-1-yl]-1-phenylethylidene})amine, is the D4 dopamine receptor . Dopamine receptors are a class of G protein-coupled receptors that are prominent in the vertebrate central nervous system (CNS). The neurotransmitter dopamine is the primary endogenous ligand for dopamine receptors.

Mode of Action

This compound acts as a potent, selective D4 dopamine receptor ligand Ligands are molecules that bind to other (usually larger) molecules In this case, the compound binds to the D4 dopamine receptor, thereby affecting its function